Cas no 1360932-26-8 (6-Amino-5-methoxy-1H-benzimidazole)

• Product Name: 6-Amino-5-methoxy-1H-benzimidazole
• CAS No: 1360932-26-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 4825999
• Update Time: 2025-06-08

6-Amino-5-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-methoxy-1H-benzimidazole

• Inchi： 1S/C8H9N3O/c1-12-8-3-7-6(2-5(8)9)10-4-11-7/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： KUUBWLWYBIUVER-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=C1N)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 0.8
• Topological Polar Surface Area: 63.9

Additional information on 6-Amino-5-methoxy-1H-benzimidazole

Comprehensive Analysis of 6-Amino-5-methoxy-1H-benzimidazole (CAS No. 1360932-26-8): Properties, Applications, and Research Insights

6-Amino-5-methoxy-1H-benzimidazole (CAS No. 1360932-26-8) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a methoxy group at the 5-position and an amino group at the 6-position, which contribute to its unique chemical reactivity and biological activity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 6-Amino-5-methoxy-1H-benzimidazole aligns with current trends in small molecule therapeutics and green chemistry. Many scientists are investigating its role in structure-activity relationship (SAR) studies, as the benzimidazole core is known to interact with various biological targets. Recent publications highlight its utility in designing selective enzyme inhibitors, addressing frequently searched topics like "targeted cancer therapies" and "antibiotic resistance solutions." The compound's modifiable functional groups make it particularly valuable for medicinal chemistry optimization.

From a synthetic chemistry perspective, CAS 1360932-26-8 demonstrates interesting solubility characteristics and thermal stability, making it suitable for diverse reaction conditions. Analytical techniques such as HPLC purification and NMR characterization are commonly employed to ensure the compound's purity, reflecting the pharmaceutical industry's emphasis on quality control standards. These properties answer common search queries about "benzimidazole characterization methods" and "heterocyclic compound analysis."

The commercial availability of 6-Amino-5-methoxy-1H-benzimidazole through specialty chemical suppliers has facilitated its adoption in both academic and industrial laboratories. Current market trends show rising demand for high-purity intermediates, driven by the need for custom synthesis services. This aligns with frequently searched terms like "research chemical suppliers" and "bulk pharmaceutical ingredients," as researchers seek reliable sources for their projects.

Environmental and safety considerations for handling CAS 1360932-26-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation, addressing common workplace safety concerns. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles.

Future research directions for 6-Amino-5-methoxy-1H-benzimidazole may explore its potential in material science applications, such as organic electronics or metal-organic frameworks (MOFs). The compound's electron-rich structure and coordination chemistry capabilities make it an interesting candidate for these emerging fields. This perspective responds to growing interest in "multifunctional organic materials" and "sustainable chemical technologies," which dominate current scientific discourse.

In conclusion, 6-Amino-5-methoxy-1H-benzimidazole (CAS No. 1360932-26-8) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its continued study contributes valuable insights to medicinal chemistry, process development, and applied research, addressing many contemporary challenges in the chemical and pharmaceutical industries.